Cas no 886964-84-7 (N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide)

• Product Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide
• CAS No: 886964-84-7
• MF: C₁₆H₁₄ClN₃O₂S
• MW: 347.819261074066
• CID: 5479592
• Update Time: 2025-10-29

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(7-chloro-4-methoxy-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide

• Inchi： 1S/C16H14ClN3O2S/c1-10(21)20(9-11-4-3-7-18-8-11)16-19-14-13(22-2)6-5-12(17)15(14)23-16/h3-8H,9H2,1-2H3
• InChI Key： RRIOTKDDWMPPHB-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(Cl)=C2S1)CC1=CC=CN=C1)(=O)C

Additional information on N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide

N-(7-Chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 886964-84-7): A Comprehensive Overview

N-(7-Chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide (CAS No. 886964-84-7) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. This compound, often referred to as CMBT-Pyridine, is characterized by its unique chemical structure and pharmacological properties, making it a subject of extensive study in recent years.

The molecular structure of N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide consists of a benzothiazole ring and a pyridine moiety, both of which are well-known for their biological activities. The chloro and methoxy substituents on the benzothiazole ring contribute to its lipophilicity and stability, while the pyridine ring enhances its solubility and reactivity. These structural features collectively influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of CMBT-Pyridine in various therapeutic applications. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another promising application of CMBT-Pyridine is in the field of cancer research. Preclinical studies have shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation. A study published in Cancer Research reported that N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide selectively targets cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer drug.

In addition to its anti-inflammatory and antitumor properties, CMBT-Pyridine has also been investigated for its neuroprotective effects. Research conducted at the University of California found that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in neuronal survival. These findings suggest that N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of CMBT-Pyridine have also been extensively studied. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. In animal models, N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylacetamide exhibited low toxicity and high tolerability, further supporting its safety profile.

Despite these promising findings, further research is needed to fully understand the mechanisms underlying the biological activities of CMBT-Pyridine. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. The results from these trials will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-y)methylacetamide (CAS No. 886964-84) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development in medicinal chemistry and pharmaceutical sciences.